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Compound of Interest

Compound Name: Valone

Cat. No.: B7761533 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of Valone, a compound that requires careful management due to its potential hazards.

Adherence to these procedures will help your institution remain a preferred source for

laboratory safety and chemical handling.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Valone with the appropriate

personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant

gloves, safety goggles, and a lab coat.[1] All handling of Valone waste should occur in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[1]

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a physician.

Valone Disposal Protocol: A Step-by-Step Guide
The following protocol is based on best practices for the disposal of hazardous chemical waste.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific guidelines and regulatory requirements in your area.[2]

Segregation: Do not mix Valone waste with other chemical waste streams.[2] It must be

collected in a designated, clearly labeled, and chemically compatible waste container.[2]

Container Labeling: The waste container must be clearly marked as "Hazardous Waste" and

include the chemical name "Valone," its CAS number (83-28-3), and appropriate hazard

pictograms.

Waste Accumulation: Store the sealed hazardous waste container in a designated and

secure satellite accumulation area within the laboratory, away from general traffic.

Disposal Request: Once the waste container is full or no longer in use, submit a chemical

waste pickup request to your institution's EHS department. Do not attempt to dispose of

Valone down the drain or in regular trash.

Transportation and Final Disposal: The EHS department will coordinate with a licensed

hazardous waste disposal company for the collection, transportation, and final disposal of

the Valone waste in accordance with all federal, state, and local regulations.

Quantitative Data Summary
While specific quantitative disposal limits for Valone are not readily available in the provided

search results, the following table summarizes key safety and hazard information derived from

its Safety Data Sheet (SDS). This information is critical for risk assessment and safe handling

during the disposal process.
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Parameter Value/Information Source

CAS Number 83-28-3

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, lab coat.

Handling

Use in a well-ventilated area or

chemical fume hood. Avoid

dust formation.

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

Accidental Release Measures

Collect and arrange for

disposal in suitable, closed

containers. Prevent entry into

drains.

Extinguishing Media
Dry chemical, carbon dioxide,

or alcohol-resistant foam.

Experimental Protocols
Specific experimental protocols for the neutralization or chemical degradation of Valone for

disposal purposes are not available in the public domain. The recommended and safest

procedure is to collect the waste as described above and have it managed by a professional

hazardous waste disposal service. Attempting to neutralize the compound without a validated

protocol can be dangerous and may produce unknown hazardous byproducts.

Visualizing the Disposal Workflow
To ensure clarity and adherence to the disposal process, the following workflow diagram

illustrates the key steps for the proper disposal of Valone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b7761533?utm_src=pdf-body
https://www.benchchem.com/product/b7761533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Operations Waste Management & Disposal Final Disposal

Generation of 
Valone Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Safety First Segregate Valone Waste
into a Designated Container

Label Container:
'Hazardous Waste - Valone'

Store in Satellite
Accumulation Area

Submit Waste
Pickup Request to EHS

Collection by Licensed
Hazardous Waste Vendor

Compliant Transportation
& Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Valone waste.

This comprehensive approach to the disposal of Valone will not only ensure the safety of

laboratory personnel but also maintain regulatory compliance and build a strong foundation of

trust in your institution's commitment to safety and responsible chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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